1,1,2-Trichloroethane

Specification

• Description: 1,1,2-Trichloroethane (1,1,2-TCA), a chlorinated aliphatic hydrocarbon, is a common groundwater pollutant. Microbial detoxification of 1,1,2-TCA has been studied. Ni supported on mesoporous silica (SBA-16) catalyzed hydrodechlorination of 1,1,2-trichloroethane has been reported. Rotational isomers of 1,1,2-trichloroethane in the gaseous and liquid states have been investigated by the infrared absorption spectra.; 1,1,2-Trichloroethane is a colorless, sweet-smelling liquid. It does not burn easily, can be dissolved in water, and evaporates easily. It is used as a solvent (a chemical that dissolves other substances) and as an intermediate in the production of the chemical, 1,1-dichloroethane. 1,1,2-Trichloroethane is sometimes present as an impurity in other chemicals, and it may be formed when another chemical breaks down in the environment under conditions where there is no air.; 1,1,2-trichloroethane appears as a clear light colored liquid. Insoluble in water and slightly denser than water. Hence sinks in water. May be toxic by inhalation.; 1,1,2-trichloroethane is a member of the class of chloroethanes that is ethane substituted by chloro groups at positions 1, 1 and 2.
• CAS No.: 79-00-5
• Molecular Formula: C2H3Cl3; CHCl2CH2Cl; C2H3Cl3
• Molecular Weight: 133.4 g/mol
• IUPAC Name: 1,1,2-trichloroethane
• Standard InChI: InChI=1S/C2H3Cl3/c3-1-2(4)5/h2H,1H2
• Standard InChI Key: UBOXGVDOUJQMTN-UHFFFAOYSA-N
• Impurities: ... 1,1,2-trichloroethane is available as a commercial grade product, either stablized or unstabilized, at a purity of >99%. The stabilized product contains sec-butanol (0.5%) and 1,2-butylene oxide (0.25%).
• SMILES: C(C(Cl)Cl)Cl
• Canonical SMILES: C(C(Cl)Cl)Cl
• Boiling Point: 235 °F at 760 mm Hg (NTP, 1992); 113.8 °C; 113-114 °C at 760 mm Hg; 114 °C; 237°F
• Colorform: Clear, colorless liquid; Colorless liquid
• Melting Point: -35 °F (NTP, 1992); -36.6 °C; -35 °C; -36 °C; -34°F